Cas no 459-38-1 (4-fluorobenzaldehyde thiosemicarbazone)

• Product Name: 4-fluorobenzaldehyde thiosemicarbazone
• CAS No: 459-38-1
• MF: C₈H₈FN₃S
• MW: 197.232623100281
• CID: 1520999
• PubChem ID: 711114
• Update Time: 2025-04-21

4-fluorobenzaldehyde thiosemicarbazone Chemical and Physical Properties

Names and Identifiers

• 4-fluorobenzaldehyde thiosemicarbazone
• (2E)-2-(4-Fluorobenzylidene)hydrazinecarbothioamide
• 2-(4-fluorobenzylidene)hydrazine-1-carbothioamide
• hydrazine<wbr>
• [(4-fluorophenyl)methylideneamino]thiourea
• AKOS017263328
• Maybridge1_007446
• 459-38-1

• Inchi： 1S/C8H8FN3S/c9-7-3-1-6(2-4-7)5-11-12-8(10)13/h1-5H,(H3,10,12,13)
• InChI Key： RDFBIASNXIDXSK-UHFFFAOYSA-N
• SMILES： S=C(N)NN=CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 197.04244
• Monoisotopic Mass: 197.04229660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• PSA: 50.41